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Introduction
Americium-241 (²⁴¹Am), a synthetic radionuclide, is a significant environmental contaminant

stemming from nuclear activities. Its long half-life and radiotoxicity necessitate sensitive and

accurate analytical methods for its quantification in various environmental matrices. This

document provides detailed application notes and protocols for the determination of Americium

in environmental samples, focusing on radiochemical separation and subsequent radiometric

or mass spectrometric measurements.

Principle Analytical Methods
The primary methods for the quantification of Americium in environmental samples involve a

multi-step process: sample collection and preparation, radiochemical separation and

purification, and finally, detection and quantification. The most common detection techniques

include alpha spectrometry, gamma-ray spectroscopy, and inductively coupled plasma mass

spectrometry (ICP-MS).[1][2][3]

Alpha Spectrometry: This technique measures the characteristic alpha particles emitted by

Americium isotopes. It offers high sensitivity but requires extensive sample purification to
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remove interfering alpha-emitters and matrix components that can cause self-absorption of

the alpha particles.[1]

Gamma-Ray Spectroscopy: This method detects the gamma rays emitted by certain

Americium isotopes, notably the 59.5 keV gamma-ray from ²⁴¹Am.[1][2] It can be used for

direct, non-destructive analysis of samples, particularly those with higher levels of

contamination.[3]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive technique that

measures the mass-to-charge ratio of ions. ICP-MS can provide isotopic information and is

generally faster than alpha spectrometry, though it can be more susceptible to isobaric and

polyatomic interferences.[1][4]

Quantitative Data Summary
The following tables summarize the performance characteristics of various analytical methods

for Americium quantification.

Table 1: Method Detection Limits and Activity Levels
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Analytical Method Sample Matrix

Minimum
Detectable Activity
(MDA) / Detection
Limit

Notes

Gamma-Ray

Spectroscopy

General

Environmental

0.4 Bq/g (10 pCi/g)

routinely; as low as

0.04 Bq/g (1 pCi/g)

with longer counting

times.[2]

Field portable

instruments may have

higher detection limits.

[2]

Alpha Spectrometry Water

Target Minimum

Detectable

Concentration (MDC)

of 1 pCi/L.[5]

Requires significant

sample preparation

and long count times.

[6]

Alpha Spectrometry Building Materials

Capable of achieving

a required minimum

reporting level of 0.20

pCi/g.[7]

Accelerator Mass

Spectrometry (AMS)
Groundwater

As low as 1.2 x 10⁵

atoms/mL (0.048

fg/mL).[3]

Extremely sensitive

but high cost and

complexity.[3]

ICP-MS/MS Soil/Sediment

0.017 fg/g

(corresponding to

0.0022 mBq/g).[4]

Offers rapid analysis

with very low

detection limits.[4]

Table 2: Chemical Recovery and Accuracy

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.atsdr.cdc.gov/toxprofiles/tp156-c7.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp156-c7.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/am-241_in_water_rev_0_1_epa_402-r-10-001a.pdf
https://www.researchgate.net/publication/257611106_New_approaches_for_the_separation_and_determination_of_americium_in_soil_samples_using_short_column_chromatography_and_alpha_spectroscopy
https://www.epa.gov/sites/default/files/2015-06/documents/am-241_in_building_materials_rev_0_402r14007.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315525/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315525/
https://www.researchgate.net/publication/11945197_Determination_of_Am-241_in_sediments_by_isotope_dilution_high_resolution_inductively_coupled_plasma_mass_spectrometry_ID_HR_ICP-MS
https://www.researchgate.net/publication/11945197_Determination_of_Am-241_in_sediments_by_isotope_dilution_high_resolution_inductively_coupled_plasma_mass_spectrometry_ID_HR_ICP-MS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Tracer Isotope Typical Recovery Accuracy

Alpha Spectrometry ²⁴³Am 85% - 102%[1]

Dependent on tracer

equilibrium and

separation efficiency.

EPA Method for Water ²⁴³Am

Method performance

is evaluated based on

tracer recovery.

Validation required

prior to use.[5]

EPA Method for

Building Materials
²⁴³Am

Method performance

is evaluated based on

tracer recovery.

Validation required

prior to use.[7]

Experimental Protocols
Protocol 1: Analysis of Americium in Water Samples by
Alpha Spectrometry
This protocol is adapted from the EPA's rapid radiochemical method.[5]

1. Sample Preparation and Pre-concentration:

Acidify the water sample (typically 200 mL) with nitric acid.
Add a known amount of ²⁴³Am tracer to determine chemical yield.
Co-precipitate Americium with neodymium fluoride (NdF₃) by adding neodymium carrier and
hydrofluoric acid (HF).[5] Caution: HF is extremely hazardous.
Centrifuge the sample to collect the precipitate.
Decant the supernatant.

2. Radiochemical Separation:

Dissolve the precipitate in a mixture of nitric acid and boric acid.
Perform valence adjustment of interfering elements, if necessary.
Separate Americium from other radionuclides using extraction chromatography. A common
approach involves using a stacked column system with TRU Resin and TEVA Resin.

3. Source Preparation and Alpha Spectrometry:
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Elute the purified Americium fraction.
Prepare a thin-layer source for alpha spectrometry by micro-precipitation with cerium fluoride
(CeF₃) or electrodeposition onto a stainless steel disc.[1][7]
Count the sample in an alpha spectrometer for a sufficient time (e.g., at least 1 hour) to
achieve the desired detection limit.[5]
Analyze the resulting alpha spectrum to identify and quantify the peaks corresponding to
²⁴¹Am and the ²⁴³Am tracer.

Protocol 2: Analysis of Americium in Soil and Sediment
Samples by ICP-MS
This protocol outlines a general procedure for the analysis of solid environmental samples.

1. Sample Preparation and Digestion:

Dry and homogenize the soil or sediment sample.
Weigh a representative aliquot (e.g., 1-10 g) of the sample.
Add a known amount of ²⁴³Am tracer for isotope dilution analysis.
Perform a total acid digestion of the sample using a combination of strong acids (e.g., nitric
acid, hydrochloric acid, hydrofluoric acid) in a microwave digestion system.

2. Radiochemical Separation:

After digestion, evaporate the sample to near dryness and redissolve in a suitable acid
matrix (e.g., 3M HNO₃).
Separate Americium from the bulk matrix and interfering elements using a multi-column
chromatographic procedure. This may involve a combination of anion exchange and
extraction chromatography resins (e.g., UTEVA, DGA).[4]

3. ICP-MS Analysis:

Dilute the purified Americium fraction to a suitable volume with dilute nitric acid.
Introduce the sample into the ICP-MS.
Measure the ion signals for ²⁴¹Am and ²⁴³Am. The use of a collision/reaction cell (e.g., with
O₂/He) in an ICP-MS/MS system can help to minimize polyatomic interferences.[4]
Calculate the concentration of ²⁴¹Am in the original sample based on the measured isotope
ratio and the amount of tracer added.
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Visualizations
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Caption: Workflow for Americium analysis in water by alpha spectrometry.

Sample Preparation Radiochemical Separation Analysis

Soil/Sediment Sample Dry & Homogenize Add ²⁴³Am Tracer Acid Digestion Redissolve in HNO₃
Digestate Multi-column Chromatography
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Caption: Workflow for Americium analysis in soil by ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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